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Compound Name:
5-Chlorothiophene-2-sulfonyl

chloride

Cat. No.: B142095 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chlorothiophene-2-sulfonyl chloride

Introduction: Understanding the Molecule
5-Chlorothiophene-2-sulfonyl chloride (CAS No: 2766-74-7) is a sulfonylthiophene

derivative that serves as a critical intermediate in organic synthesis.[1][2] Its utility is particularly

noted in the pharmaceutical and agrochemical industries.[3][4] Researchers utilize this

compound in the preparation of various novel molecules, including Notch-1-sparing γ-secretase

inhibitors, which have been investigated for the treatment of Alzheimer's disease.[1][2][3]

Synthetically, it is often prepared by reacting 2-chlorothiophene with chlorosulfonic acid.[2][3][5]

However, its reactive nature, particularly the sulfonyl chloride functional group, necessitates a

robust understanding of its hazards and strict adherence to safety protocols. This guide

provides a comprehensive overview of the safety and handling precautions required for 5-
Chlorothiophene-2-sulfonyl chloride, designed for laboratory and drug development

professionals.

Chapter 1: Hazard Identification and Analysis
The primary and most immediate danger of 5-Chlorothiophene-2-sulfonyl chloride is its

corrosive nature.[6] It is classified as a substance that causes severe skin burns and eye

damage.[7][8] This corrosivity is a direct result of the sulfonyl chloride moiety, which is highly

susceptible to hydrolysis. Contact with moisture, including humidity in the air or on the skin, can
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lead to the formation of hydrochloric acid and the corresponding sulfonic acid, both of which

are corrosive.[5]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classifications for this compound are

summarized below.

Hazard Class Category Pictogram Signal Word
Hazard

Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage[7][8][9]

Serious Eye

Damage/Irritation
1 GHS05 Danger

H318: Causes

serious eye

damage[8][9]

Corrosive to

Metals
1 GHS05 Danger

H290: May be

corrosive to

metals[9]

Physical and Chemical Properties
Understanding the physical properties of a chemical is fundamental to its safe handling.
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Property Value Source

CAS Number 2766-74-7 [7][9][10]

Molecular Formula C₄H₂Cl₂O₂S₂ [10][11]

Molecular Weight 217.09 g/mol [10]

Appearance Light yellow solid or semi-solid [3][11]

Boiling Point 112-117 °C [3][10]

Density 1.623 g/mL at 25 °C [3][10]

Moisture Sensitivity
Reacts violently with water;

moisture sensitive
[5][6][7][11]

Solubility Not miscible in water [3][4]

Chapter 2: The Hierarchy of Controls: A Framework
for Safety
Effective safety management relies on a multi-layered approach to mitigate risk. The hierarchy

of controls prioritizes the most effective measures down to the least. For a reactive chemical

like 5-Chlorothiophene-2-sulfonyl chloride, this framework is critical.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Elimination/Substitution: In a research context, eliminating this specific reagent may not be

possible. Substitution with a less hazardous alternative should be considered if the chemical

synthesis pathway allows.

Engineering Controls: These are physical changes to the workspace to isolate personnel

from the hazard. For 5-Chlorothiophene-2-sulfonyl chloride, this is the most critical layer.

Chemical Fume Hood: All handling of this compound must be performed inside a certified

chemical fume hood to prevent inhalation of any dust or fumes and to contain potential

spills.[6][12]
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Ventilation: Ensure adequate general ventilation in the laboratory to prevent the

accumulation of vapors.[6][9]

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly. Proximity is crucial in case of accidental contact.[6][13]

Administrative Controls: These are work practices and procedures that reduce exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling

procedures for this chemical before they begin work.

Restricted Access: Limit access to areas where this chemical is stored or used.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls. It does not eliminate the hazard,

but it protects the user from exposure.

Chapter 3: Personal Protective Equipment (PPE)
Protocol
The correct selection and use of PPE are non-negotiable. The corrosive nature of this

compound demands comprehensive protection.
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Protection Type Specification Rationale and Source

Eye and Face Protection
Tightly fitting chemical safety

goggles and a face shield.

Standard safety glasses are

insufficient. The combination of

goggles and a face shield

provides maximum protection

against splashes and dust,

which can cause permanent

eye damage.[6][9][10]

Hand Protection

Impermeable, chemically

resistant gloves (e.g., nitrile or

neoprene).

Prevents skin contact, which

leads to severe burns. Always

check glove compatibility

charts and inspect gloves for

tears or holes before use.[6]

[10]

Skin and Body Protection

A chemical-resistant lab coat,

long pants, and closed-toe

shoes. For larger quantities, a

chemical-resistant apron or

suit may be necessary.

Protects skin from accidental

spills. All skin should be

covered.[6][9][14]

Respiratory Protection

Not typically required if work is

conducted within a certified

fume hood. In case of

ventilation failure or a large

spill, a NIOSH-approved

respirator with an appropriate

cartridge (e.g., for acid gases

and organic vapors) is

necessary.

Protects against inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[6][12][14]

Chapter 4: Core Experimental Protocols
Safe Handling and Storage Workflow
Objective: To outline the standard procedure for safely handling and storing 5-
Chlorothiophene-2-sulfonyl chloride in a laboratory setting.
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Materials:

5-Chlorothiophene-2-sulfonyl chloride

Appropriate PPE (as defined in Chapter 3)

Spatula, weighing paper/boat

Airtight, clearly labeled container for storage

Inert gas (Argon or Nitrogen) source

Procedure:

Preparation: Before retrieving the chemical, ensure the fume hood is operational and the

work area is clean and free of incompatible materials, especially water and strong bases.[6]

[7] Don all required PPE.

Dispensing: Conduct all weighing and dispensing of the solid compound inside the fume

hood.[6]

Moisture Control: This compound is moisture-sensitive.[5][6] Minimize its exposure to the

atmosphere. If storing for long periods, consider doing so under an inert atmosphere (e.g.,

Argon) to prevent degradation.[6][15]

Container Management: Keep the primary container tightly sealed when not in use.[9][15]

Use only the original packaging or a compatible, properly labeled secondary container.[6][15]

Storage: Store the container in a cool, dry, well-ventilated area designated for corrosive

materials.[6][9][15] The recommended storage temperature is 2-8°C.[1][6][10] Store away

from incompatible materials such as strong bases, oxidizing agents, and foodstuff

containers.[6][7][9] Ensure the storage area is secure and locked.[7][9][15]

Housekeeping: After handling, wash hands and any exposed skin thoroughly with soap and

water.[7][9] Decontaminate the work surface and any equipment used.
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Accidental Release and Spill Cleanup Protocol (Minor
Spill)
This protocol applies to minor spills (<1 Liter) that can be safely managed by trained laboratory

personnel.

Spill Occurs

Alert others in the area.
Assess the spill.

Don appropriate PPE
(gloves, goggles, face shield, lab coat)

Contain the spill.
Place absorbent material

(sand, vermiculite) around the edges.

Cover the spill with absorbent material,
working from outside in.

Carefully sweep/scoop up absorbed material.
Place in a labeled, sealable waste container.

Decontaminate the area
with soap and water.

Dispose of waste container
as hazardous chemical waste.

Click to download full resolution via product page

Caption: Workflow for handling a minor laboratory chemical spill.

Procedure:
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Alert & Evacuate: Immediately alert personnel in the vicinity.[16] Ensure the area is clear of

non-essential staff.

Assess: Quickly assess the spill size and ensure there is no immediate fire hazard.[17]

Protect: If safe to do so, don the appropriate PPE, including respiratory protection if dust is

present or ventilation is poor.[9][18]

Contain: Prevent the spill from spreading. For a solid, this involves preventing it from

becoming airborne. For liquids, use an inert, dry absorbent material like sand, earth, or

vermiculite to create a dike around the spill.[6][18][19] Do not use combustible materials like

paper towels.[19]

Clean Up: Gently cover the spill with the absorbent material, working from the outside in.[16]

[18] Once the material is fully absorbed, carefully sweep or scoop it into a suitable, labeled

container for hazardous waste disposal.[6][7] Avoid generating dust.[9]

Decontaminate: Wash the spill area thoroughly with soap and water, and dry with absorbent

pads.[18]

Dispose: Seal the waste container and dispose of it, along with any contaminated PPE,

according to institutional and local hazardous waste regulations.[7][9]

Chapter 5: Emergency and First Aid Procedures
Immediate and correct first aid is vital in mitigating the severe effects of exposure. Medical

attention should always be sought following any direct contact.[6]

First Aid Decision Flow
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Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Occurs

IMMEDIATELY flush skin
with plenty of water for at least 15 minutes.

IMMEDIATELY flush eyes
with water for at least 15 minutes.

Move person to fresh air.

Rinse mouth with water.

Remove all contaminated clothing
while flushing. Seek immediate medical attention.

Hold eyelids apart to ensure
complete irrigation. Seek immediate medical attention.

Keep warm and at rest. Seek immediate medical attention.

DO NOT induce vomiting. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Immediate first aid actions based on the route of exposure.

Skin Contact: Blistering and progressive ulceration can occur if treatment is not immediate.

[6] Quickly remove all contaminated clothing and shoes.[9] Immediately flush the affected

skin with large amounts of water for at least 15 minutes, using a safety shower if available.[6]

[9] Seek immediate medical attention.[7]

Eye Contact: This constitutes a medical emergency. Corneal burns may lead to permanent

damage.[6] Immediately hold the eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[7][9] Ensure complete irrigation of the eye.[9] Removal of

contact lenses should only be done by skilled personnel.[9] Transport to a hospital or doctor

without delay.[9]

Inhalation: Exposure may cause a burning sensation in the throat, coughing, or wheezing.[6]

Remove the individual from the contaminated area to fresh air.[7][9] Keep the person warm

and at rest in a position comfortable for breathing.[7][9] If breathing is difficult or stops,

provide artificial respiration.[7] Seek immediate medical attention.[6][7]

Ingestion: Corrosive burns may appear around the lips.[6] Do NOT induce vomiting.[7][9] If

the person is conscious, rinse their mouth out with water and have them drink a small
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amount of water.[6][9] Never give anything by mouth to an unconscious person.[11] Seek

immediate medical attention.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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